Cas no 2034207-11-7 (methyl 6-(2,3,4-trifluorobenzoyl)-6-azaspiro2.5octane-1-carboxylate)

• Product Name: methyl 6-(2,3,4-trifluorobenzoyl)-6-azaspiro2.5octane-1-carboxylate
• CAS No: 2034207-11-7
• MF: C₁₆H₁₆F₃NO₃
• MW: 327.298355102539
• CID: 5802800
• PubChem ID: 119103938
• Update Time: 2025-10-30

methyl 6-(2,3,4-trifluorobenzoyl)-6-azaspiro2.5octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-(2,3,4-trifluorobenzoyl)-6-azaspiro2.5octane-1-carboxylate
• 2034207-11-7
• AKOS026696813
• methyl 6-(2,3,4-trifluorobenzoyl)-6-azaspiro[2.5]octane-2-carboxylate
• F6554-6132
• methyl 6-(2,3,4-trifluorobenzoyl)-6-azaspiro[2.5]octane-1-carboxylate

• Inchi： 1S/C16H16F3NO3/c1-23-15(22)10-8-16(10)4-6-20(7-5-16)14(21)9-2-3-11(17)13(19)12(9)18/h2-3,10H,4-8H2,1H3
• InChI Key： ZQQKWPNLPSNRBT-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C(N1CCC2(CC1)CC2C(=O)OC)=O)F)F

Computed Properties

• Exact Mass: 327.10822786g/mol
• Monoisotopic Mass: 327.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.6Ų

Additional information on methyl 6-(2,3,4-trifluorobenzoyl)-6-azaspiro2.5octane-1-carboxylate

Introduction to Methyl 6-(2,3,4-trifluorobenzoyl)-6-azaspiro2.5octane-1-carboxylate (CAS No. 2034207-11-7)

Methyl 6-(2,3,4-trifluorobenzoyl)-6-azaspiro2.5octane-1-carboxylate, identified by its CAS number 2034207-11-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the spirocyclic class of molecules, characterized by its unique spiro framework, which integrates two or more rings through a single carbon atom. The presence of azaspiro structure and fluorinated aromatic moiety makes this molecule particularly intriguing for its potential applications in drug discovery and development.

The molecular structure of methyl 6-(2,3,4-trifluorobenzoyl)-6-azaspiro2.5octane-1-carboxylate consists of a spirocyclic core that links an eight-membered lactam ring with a six-membered azacycloalkane ring. The benzoyl substituent at the 6-position is further functionalized with a trifluoromethyl group at the 2,3,4 positions of the benzene ring. This specific arrangement of functional groups imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for designing novel bioactive compounds.

In recent years, there has been a surge in research focused on the development of spirocyclic compounds due to their enhanced metabolic stability and improved binding affinity towards biological targets. The azaspiro moiety, in particular, has been extensively studied for its potential as a pharmacophore in various therapeutic areas, including central nervous system (CNS) disorders and anticancer agents. The introduction of fluorine atoms into the benzoyl group not only modulates the lipophilicity of the molecule but also enhances its metabolic resistance, making it an attractive candidate for drug development.

Recent studies have highlighted the significance of fluorinated aromatic compounds in medicinal chemistry. The electron-withdrawing nature of fluorine atoms can influence the electronic properties of adjacent functional groups, thereby affecting the overall reactivity and biological activity of the molecule. In the case of methyl 6-(2,3,4-trifluorobenzoyl)-6-azaspiro2.5octane-1-carboxylate, the trifluorobenzoyl group is expected to exhibit strong interactions with biological targets due to its ability to engage in hydrogen bonding and hydrophobic interactions.

The synthesis of such complex molecules often presents significant challenges due to their intricate structural features. However, advancements in synthetic methodologies have made it possible to construct these molecules with high precision and yield. Modern techniques such as transition metal-catalyzed reactions and asymmetric synthesis have played a crucial role in facilitating the construction of spirocyclic frameworks. These methods allow chemists to access stereodefined structures with high enantioselectivity, which is essential for developing biologically active compounds.

The potential applications of methyl 6-(2,3,4-trifluorobenzoyl)-6-azaspiro2.5octane-1-carboxylate extend across multiple therapeutic areas. Its unique structural features make it a promising candidate for designing novel drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, its ability to interact with various biological targets suggests potential applications in oncology and anti-inflammatory therapies.

In conclusion, methyl 6-(2,3,4-trifluorobenzoyl)-6-azaspiro2.5octane-1-carboxylate represents a significant advancement in the field of pharmaceutical chemistry. Its complex structure and functional groups make it a versatile scaffold for drug discovery and development. As research continues to uncover new applications for spirocyclic compounds, this molecule is poised to play a crucial role in the next generation of therapeutic agents.